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Compound of Interest

Compound Name: Phenylhydantoin

Cat. No.: B7764535 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

and logistical information for handling Phenylhydantoin, including comprehensive personal

protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
Phenylhydantoin presents several health hazards, including being harmful if swallowed, and

is suspected of causing cancer and damaging fertility or the unborn child.[1][2] Therefore,

adherence to strict safety protocols and the use of appropriate personal protective equipment

are critical.

Table 1: Summary of Hazards and Recommended Personal Protective Equipment (PPE)
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Hazard Category Description Recommended PPE

Acute Toxicity (Oral) Harmful if swallowed.[1]
Standard laboratory PPE (lab

coat, gloves, eye protection).

Carcinogenicity May cause cancer.[1]

Engineering controls (fume

hood), appropriate gloves, lab

coat.

Reproductive Toxicity
May damage fertility or the

unborn child.[1][2]

Engineering controls (fume

hood), double gloving, lab

coat.

Eye Irritation Can cause eye irritation.

Safety glasses with side-

shields or goggles are

required.[1][3]

Skin Irritation
May cause skin irritation upon

prolonged contact.

Chemical-resistant gloves and

a lab coat must be worn.[3]

Inhalation
Avoid formation and inhalation

of dust.[1]

Work in a well-ventilated area

or use a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator is

necessary.[3]

Operational Handling and Storage
Handling:

Engineering Controls: Always handle Phenylhydantoin in a well-ventilated area. The use of

a chemical fume hood is strongly recommended to minimize inhalation exposure.[1]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[1][3]

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents and strong bases.[3]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Emergency Contact Information:

Poison Control: 1-800-222-1222

CHEMTREC: 1-800-424-9300

NJDEP Hotline: 1-877-927-6337

National Response Center: 1-800-424-8802[4]

Spill Response Workflow:
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Phenylhydantoin Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Moisten material or use HEPA vacuum)

Decontaminate the Area
(Wash with 60-70% Ethanol, then soap and water)

Dispose of Waste
(In sealed, labeled containers as hazardous waste)

Report the Incident
(Follow institutional procedures)

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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